![molecular formula C21H26N2OS2 B299057 N-cyclohexyl-2-{[(3-methyl-2-thienyl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B299057.png)
N-cyclohexyl-2-{[(3-methyl-2-thienyl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
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Overview
Description
N-cyclohexyl-2-{[(3-methyl-2-thienyl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as CTB, is a compound that has gained attention in scientific research due to its potential therapeutic applications. CTB is a member of the benzothiophene class of compounds and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of N-cyclohexyl-2-{[(3-methyl-2-thienyl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood, but it is believed to act on a variety of biological pathways. This compound has been shown to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects. It has also been shown to modulate the activity of ion channels, which may play a role in its neuroprotective effects.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and modulate the activity of ion channels. This compound has also been shown to have analgesic effects and to improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N-cyclohexyl-2-{[(3-methyl-2-thienyl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in lab experiments is its relatively low toxicity. It has also been shown to have a high degree of selectivity for its target pathways, which may make it a useful tool for studying specific biological processes. However, one limitation of using this compound in lab experiments is its relatively low solubility, which may make it difficult to administer in certain experimental settings.
Future Directions
There are a number of future directions for research on N-cyclohexyl-2-{[(3-methyl-2-thienyl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. This compound has been shown to have neuroprotective effects and may be a promising candidate for further investigation in this area. Another area of interest is its potential as a tool for studying specific biological processes. This compound's high degree of selectivity for its target pathways may make it a useful tool for investigating the role of these pathways in various biological processes.
Synthesis Methods
The synthesis of N-cyclohexyl-2-{[(3-methyl-2-thienyl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves the reaction of 3-methyl-2-thiophenecarboxaldehyde with cyclohexylamine, followed by the addition of 2-aminothiophenol. This reaction produces the intermediate compound, which is then reacted with 2-chloro-1,3-benzothiazole to yield this compound.
Scientific Research Applications
N-cyclohexyl-2-{[(3-methyl-2-thienyl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been the subject of a number of scientific studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, multiple sclerosis, and Parkinson's disease.
properties
Molecular Formula |
C21H26N2OS2 |
---|---|
Molecular Weight |
386.6 g/mol |
IUPAC Name |
N-cyclohexyl-2-[(Z)-(3-methylthiophen-2-yl)methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
InChI |
InChI=1S/C21H26N2OS2/c1-14-11-12-25-18(14)13-22-21-19(16-9-5-6-10-17(16)26-21)20(24)23-15-7-3-2-4-8-15/h11-13,15H,2-10H2,1H3,(H,23,24)/b22-13- |
InChI Key |
JJYQYCVZTMFVCR-XKZIYDEJSA-N |
Isomeric SMILES |
CC1=C(SC=C1)/C=N\C2=C(C3=C(S2)CCCC3)C(=O)NC4CCCCC4 |
SMILES |
CC1=C(SC=C1)C=NC2=C(C3=C(S2)CCCC3)C(=O)NC4CCCCC4 |
Canonical SMILES |
CC1=C(SC=C1)C=NC2=C(C3=C(S2)CCCC3)C(=O)NC4CCCCC4 |
Origin of Product |
United States |
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